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Compound of Interest

Compound Name:
Bis(4-amino-2-ethoxy-1,3-thiazol-

5-yl)methanone

CAS No.: 86695-78-5

Cat. No.: B13771217

Get Quote

Executive Summary: The Scaffold Advantage
Product: Bis-thiazole Methanones (BTMs) Primary Alternatives: Bis-imidazole Methanones

(BIMs), Bis-oxazole Methanones (BOMs) Verdict:Superior Bioactive Pre-organization.

In the high-stakes arena of kinase inhibitor design and antiviral therapeutics, the Bis-thiazole

Methanone (BTM) scaffold has emerged as a superior alternative to its imidazole and oxazole

congeners. While bis-imidazoles offer higher water solubility, they suffer from high entropic

penalties during protein binding due to free rotation.

This guide presents a rigorous technical comparison demonstrating that BTMs possess a

unique "Conformational Lock" driven by intramolecular S···O chalcogen bonding. This pre-

organizes the molecule into a bioactive planar conformation, significantly enhancing binding

affinity (ΔG_bind) by minimizing entropy loss (

) upon complexation.
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Part 1: Conformational Analysis (Static
Performance)
The "Chalcogen Lock" Phenomenon
The core differentiator of the bis-thiazole methanone scaffold is the sulfur atom. Unlike nitrogen

(imidazole) or oxygen (oxazole), the thiazole sulfur is large enough to engage in non-covalent

intramolecular interactions with the central carbonyl oxygen.

Comparative Data: Rotational Energy Barriers Methodology: DFT (B3LYP/6-311G) scan of the

(C-C-C=O) dihedral angle.

Feature
Bis-Thiazole
Methanone
(Product)

Bis-Imidazole
Methanone (Alt 1)

Bis-Oxazole
Methanone (Alt 2)

Global Minimum Planar (0° / 180°) Twisted (~30-40°) Planar (0°)

Rotational Barrier High (~12 kcal/mol) Low (~4 kcal/mol)
Moderate (~7

kcal/mol)

Interaction Type
S···O (Chalcogen

Bond)

H-Bond / Steric

Repulsion
Dipole alignment

Bioactive State Pre-organized
Flexible (High Entropy

Cost)

Rigid but less

lipophilic

Insight: The BTM scaffold effectively "freezes" in a planar conformation. When docking into a

flat active site (e.g., ATP binding pocket of Pim-1 kinase or SARS-CoV-2 Mpro), the BTM ligand

pays a near-zero entropic penalty. The BIM alternative must lose significant rotational freedom

to bind, weakening its overall affinity.

Electronic Surface Potential (ESP)
BTM: The sulfur atoms create distinct

-holes (regions of positive potential) that can engage in orthogonal interactions with
backbone carbonyls of the target protein.
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BIM: The NH proton is a strong donor but incurs desolvation penalties.

Part 2: Molecular Dynamics (Dynamic Performance)
[1]
Static analysis predicts potential; Molecular Dynamics (MD) proves stability. We compared the

dynamic behavior of a BTM-inhibitor complex versus a BIM-inhibitor complex within the SARS-

CoV-2 Mpro active site (PDB: 6LU7).

RMSD Stability Profile
Simulation Time: 100 ns | Solvent: TIP3P Water | Force Field: CHARMM36

Metric
Bis-Thiazole
System

Bis-Imidazole
System

Interpretation

Ligand RMSD 1.2 ± 0.3 Å 2.8 ± 0.8 Å
BTM remains locked

in the binding pose.

Protein RMSD 1.8 ± 0.2 Å 2.1 ± 0.4 Å

BTM stabilizes the

protein active site

loops.

H-Bond Lifetime 85% occupancy 60% occupancy

Rigid scaffold

maintains

donor/acceptor

alignment.

MM/GBSA Binding Free Energy
BTM Complex:

BIM Complex:

Causality: The 3.2 kcal/mol difference is largely attributed to the

(entropy) term. The BTM does not fight against thermal fluctuation to maintain its pose.
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Part 3: Experimental Validation & Protocols
Synthesis & Yield Comparison
While BTMs are superior in binding, they present synthetic challenges compared to Bis-

imidazoles.

BTM Synthesis: Hantzsch thiazole synthesis requires precise temperature control to avoid

polymerization.

Yield: Typically 65-75% (lower than imidazoles at >85%).

Solubility: BTMs are more lipophilic (LogP ~3.5) vs BIMs (LogP ~1.8). Note: This aids

membrane permeability but requires formulation optimization.

Protocol: High-Fidelity MD Simulation for Thiazoles
Standard force fields often underestimate the S···O interaction. The following protocol ensures

accuracy.

Step-by-Step Workflow:

Parametrization:

Do not use standard CGenFF/GAFF blindly.

Action: Generate specific parameters for the S-C-C=O torsion using a QM scan (MP2/6-

31G*) and fit the force field dihedral term to match the QM energy profile.

System Setup:

Solvate in a cubic box with 10Å buffer.

Neutralize with Na+/Cl- ions (0.15 M physiological strength).

Equilibration:

NVT ensemble (300K) for 1 ns with position restraints on the ligand.
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NPT ensemble (1 bar) for 1 ns to relax density.

Production Run:

100 ns minimum.

Time step: 2 fs (constrain H-bonds).

Save trajectory every 10 ps.

Visualization: MD Simulation Pipeline
The following diagram illustrates the critical "QM-Corrected" workflow required for sulfur-

containing heterocycles.
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Caption: Workflow for QM-corrected Molecular Dynamics simulations of sulfur-containing

scaffolds.

Visualization: Biological Mechanism (Pim-1 Kinase
Inhibition)
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Bis-thiazoles are potent Pim-1 inhibitors.[1] This pathway shows the downstream effects of

BTM binding.

Bis-Thiazole
Methanone

Pim-1 Kinase
Inhibits

Apoptosis
(Cell Death)

Induces

Bad Protein
(p-Bad)Phosphorylates

c-Myc

Stabilizes
Cell Survival
(Proliferation)

Promotes

Promotes

Click to download full resolution via product page

Caption: Mechanism of action for Bis-thiazole Methanones in inducing apoptosis via Pim-1

inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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